Cas no 477872-36-9 (1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine
• CAS No: 477872-36-9
• MF: C₁₃H₉BrN₂O₂S
• MW: 337.191760778427
• CID: 5227217
• Update Time: 2025-06-10

1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-BROMOPHENYL)SULFONYL]-1H-PYRROLO[2,3-B]PYRIDINE
• 1-(4-bromobenzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(4-bromophenyl)sulfonylpyrrolo[2,3-b]pyridine
• 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9BrN2O2S/c14-11-3-5-12(6-4-11)19(17,18)16-9-7-10-2-1-8-15-13(10)16/h1-9H
• InChI Key： YYSITIVBKPCOSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 3.2
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine (CAS No. 477872-36-9)

1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine (CAS No. 477872-36-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of sulfonylated pyrrolopyridines, which are known for their versatile applications in drug discovery and organic synthesis. The presence of a 4-bromophenyl group and a pyrrolo[2,3-b]pyridine core makes it a valuable intermediate for designing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the compound has been explored for its role in medicinal chemistry and bioconjugation. Its unique structure allows for facile modifications, enabling the development of novel small-molecule probes and fluorescent tags. The sulfonyl moiety enhances its solubility and stability, making it suitable for high-throughput screening assays. Additionally, the bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

The compound's relevance extends to materials science, where its π-conjugated system is leveraged for designing organic semiconductors and light-emitting diodes (OLEDs). With the rise of green chemistry and sustainable practices, researchers are also investigating eco-friendly synthetic routes for 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine. Questions like "How to synthesize 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine?" or "What are the applications of pyrrolopyridine derivatives?" are frequently searched, reflecting the compound's growing importance.

From a structural-activity relationship (SAR) perspective, the compound's pyrrolopyridine core mimics purine bases, making it a candidate for nucleic acid interactions. This property is exploited in antiviral and antimicrobial research, aligning with the global focus on combating infectious diseases. Its low cytotoxicity and high bioavailability further enhance its appeal for preclinical studies. As the demand for personalized medicine grows, derivatives of this compound are being tailored for precision therapeutics.

In summary, 1-[(4-bromophenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine (CAS No. 477872-36-9) is a multifaceted compound with applications spanning drug development, materials engineering, and biochemical research. Its adaptability and functional diversity position it as a key player in advancing cutting-edge technologies and addressing contemporary scientific challenges.